![molecular formula C15H16N2O4S B4110163 5-(2-furyl)-3-(3-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole](/img/structure/B4110163.png)
5-(2-furyl)-3-(3-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole
Overview
Description
5-(2-furyl)-3-(3-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of 5-(2-furyl)-3-(3-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways and enzymes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. This compound has also been found to induce apoptosis in cancer cells and inhibit angiogenesis. Additionally, it has been shown to have a neuroprotective effect in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(2-furyl)-3-(3-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole in lab experiments include its potential therapeutic properties and its ability to modulate various signaling pathways and enzymes. However, its limitations include its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research on 5-(2-furyl)-3-(3-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole. These include:
1. Further investigation of its mechanism of action and signaling pathways involved in its therapeutic effects.
2. Development of more efficient synthesis methods to improve its yield and purity.
3. Evaluation of its potential use in combination with other drugs for the treatment of various diseases.
4. Investigation of its potential use as a diagnostic tool for cancer.
5. Study of its pharmacokinetics and pharmacodynamics to determine its optimal dosage and administration route.
In conclusion, this compound is a promising compound that has shown potential therapeutic properties in various scientific research studies. Further research is needed to fully understand its mechanism of action and to evaluate its potential use in the treatment of various diseases.
Scientific Research Applications
5-(2-furyl)-3-(3-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, analgesic, and antitumor activities. This compound has also been investigated for its potential use in the treatment of various diseases, including cancer, arthritis, and Alzheimer's disease.
Properties
IUPAC Name |
3-(furan-2-yl)-5-(3-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4S/c1-20-12-6-3-5-11(9-12)13-10-14(15-7-4-8-21-15)17(16-13)22(2,18)19/h3-9,14H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZHRUORSOZHRKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NN(C(C2)C3=CC=CO3)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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